Cas no 212321-78-3 (BIBR 1087 SE)

Bibr 1087 se is an intermediate metabolite of dabigatran etexilate
BIBR 1087 SE structure
BIBR 1087 SE structure
Product Name:BIBR 1087 SE
CAS No:212321-78-3
Molecular Formula:C32H37N7O5
Molecular Weight:599.68008
CID:1061485

BIBR 1087 SE Properties

Names and Identifiers

    • Desethyl Dabigatran Etexilate
    • 3-[[2-[[4-[(Z)-N'-hexoxycarbonylcarbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
    • Desethyl Pradaxa
    • (E)-3-(2-(((4-(N'-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
    • BIBR 1087 SE
    • InChIKey: UGEWTLXHMYKLCO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C32H37N7O5/c1-3-4-5-8-19-44-32(43)37-30(33)22-10-13-24(14-11-22)35-21-28-36-25-20-23(12-15-26(25)38(28)2)31(42)39(18-16-29(40)41)27-9-6-7-17-34-27/h6-7,9-15,17,20,35H,3-5,8,16,18-19,21H2,1-2H3,(H,40,41)(H2,33,37,43)
    • SMILES: CCCCCCOC(=O)NC(=N)c1ccc(NCc2nc3cc(ccc3n2C)C(=O)N(CCC(O)=O)c2ccccn2)cc1

Computed Properties

  • Exact Mass: 599.28600
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 17
  • Heavy Atom Count: 44

Experimental Properties

  • LogP: 5.89740
  • PSA: 165.03000

BIBR 1087 SE Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C3B2-5mg
Desethyl Dabigatran Etexilate
212321-78-3 96
5mg
$180.00 2025-02-25
A2B Chem LLC
AF63358-5mg
Desethyl Dabigatran Etexilate
212321-78-3 95%
5mg
$148.00 2024-04-20
Aaron
AR00C3JE-1mg
Desethyl Dabigatran Etexilate
212321-78-3 95%
1mg
$102.00 2025-01-24
eNovation Chemicals LLC
Y1265245-5mg
Desethyl Dabigatran Etexilate
212321-78-3 96%
5mg
$325 2024-06-06
MedChemExpress
HY-W004360-10mM*1mLinDMSO
BIBR 1087 SE
212321-78-3 96.57%
10mM*1mLinDMSO
¥2771 2023-07-26
TRC
D289070-5mg
Desethyl Dabigatran Etexilate
212321-78-3
5mg
$ 232.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B880489-5mg
BIBR 1087 SE
212321-78-3 ≥96%
5mg
¥2,154.60 2022-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce47076-5mg
BIBR 1087 SE (Desethyl Dabigatran Etexilate)
212321-78-3 98%
5mg
¥1872.00 2023-09-08

BIBR 1087 SE Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:212321-78-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:212321-78-3)BIBR 1087 SE
A1018087
Purity:99%/99%/99%
Quantity:5mg/10mg/25mg
Price($):288.0/508.0/1112.0